Cas no 1251618-83-3 (1-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide)

• Product Name: 1-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide
• CAS No: 1251618-83-3
• MF: C₂₀H₁₈ClFN₄O₃
• MW: 416.833326816559
• CID: 5395094
• Update Time: 2025-06-10

1-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-fluorophenyl)-2-oxo-6-[(propylamino)carbonyl]-1(2H)-quinoxalineacetamide
• 1-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide

• Inchi： 1S/C20H18ClFN4O3/c1-2-7-23-20(29)12-3-6-17-16(8-12)24-10-19(28)26(17)11-18(27)25-13-4-5-15(22)14(21)9-13/h3-6,8-10H,2,7,11H2,1H3,(H,23,29)(H,25,27)
• InChI Key： KQSKLKDAAQDKEM-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(F)C(Cl)=C2)=O)C2=C(C=C(C(NCCC)=O)C=C2)N=CC1=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide

Introduction to Compound with CAS No 1251618-83-3 and Product Name: 1-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide

Compound with the CAS number 1251618-83-3 and the product name 1-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the quinoxaline class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-chloro-4-fluorophenyl moiety and a carbamoyl group, contribute to its unique chemical properties and biological interactions.

The quinoxaline scaffold is well-known for its role in various pharmacological contexts, including antimicrobial, antiviral, and anticancer agents. The specific configuration of this compound, with a methyl group attached to the carbamoyl moiety and an N-propyl group at the 2-position of the quinoxaline ring, enhances its potential as a lead compound in drug discovery. Recent studies have highlighted the importance of quinoxaline derivatives in developing novel therapeutic strategies against resistant pathogens and chronic diseases.

One of the most compelling aspects of this compound is its interaction with biological targets. The 3-chloro-4-fluorophenyl substituent is known to influence electron distribution and reactivity, making it an attractive feature for designing molecules that can selectively bind to specific enzymes or receptors. Additionally, the carbamoyl group can participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. These features make this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target kinases and other enzymes involved in cancer progression. Quinoxaline derivatives have shown particular promise in this area due to their ability to disrupt key signaling pathways. For instance, studies have demonstrated that certain quinoxalines can inhibit tyrosine kinases by binding to their ATP-binding sites. The structural motif of our compound aligns well with these requirements, suggesting its potential as an anti-cancer agent.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 3-chloro-4-fluorophenyl group is particularly critical, as it must be incorporated without affecting the integrity of the quinoxaline core. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this goal. These methods not only improve efficiency but also minimize unwanted byproducts.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry. These analyses confirm its molecular structure and provide insights into its conformational preferences. Additionally, computational studies are often performed to predict how the molecule will interact with biological targets at the atomic level. This approach helps in refining the structure for better binding affinity and reduced toxicity.

The biological evaluation of this compound involves testing its activity against a range of targets relevant to human health. Initial assays may include enzyme inhibition studies to assess its effectiveness in disrupting key metabolic pathways. If promising results are obtained, further studies would involve cell-based assays to evaluate its impact on cancer cell lines or other relevant biological models. These experiments provide valuable data on its potential therapeutic efficacy.

One notable finding from recent research is the ability of quinoxaline derivatives to exhibit dual functionality—acting as both kinase inhibitors and modulators of other cellular processes. This versatility makes them particularly interesting for developing multi-target drugs that can address complex diseases more effectively. Our compound’s unique structure suggests it may possess similar properties, offering a new avenue for therapeutic intervention.

The development of new pharmaceuticals is a lengthy process that requires extensive testing for safety and efficacy before reaching clinical use. However, compounds like ours serve as essential building blocks for future drug candidates. By understanding their mechanisms of action and optimizing their properties through medicinal chemistry approaches, researchers can accelerate the discovery pipeline.

In conclusion, 1-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-2-oxo-N-propyl-1,2-dihydroquinoxaline-6-carboxamide (CAS No 1251618-83-3) represents a significant contribution to pharmaceutical chemistry. Its structural features make it a promising candidate for further investigation in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for quinoxaline derivatives, compounds like ours will play a crucial role in advancing therapeutic strategies for global health challenges.